Cas no 1353997-20-2 ((S)-2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-N-ethyl-propionamide)

• Product Name: (S)-2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-N-ethyl-propionamide
• CAS No: 1353997-20-2
• MF: C₁₈H₂₉N₃O
• MW: 303.442364454269
• CID: 2155471
• Update Time: 2025-07-18

(S)-2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-N-ethyl-propionamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-(1-benzyl-piperidin-4-ylmethyl)-n-ethyl-propionamide
• (S)-2-Amino-N-((1-benzylpiperidin-4-yl)methyl)-N-ethylpropanamide
• AM95455
• (S)-2-Amino-N-(1-benzylpiperidin-4-ylmethyl)-N-ethylpropanamide
• (S)-2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-N-ethyl-propionamide

• Inchi： 1S/C18H29N3O/c1-3-21(18(22)15(2)19)14-17-9-11-20(12-10-17)13-16-7-5-4-6-8-16/h4-8,15,17H,3,9-14,19H2,1-2H3/t15-/m0/s1
• InChI Key： VEZJVAPSNZSHCI-HNNXBMFYSA-N
• SMILES： O=C([C@H](C)N)N(CC)CC1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 333
• Topological Polar Surface Area: 49.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on (S)-2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-N-ethyl-propionamide

Comprehensive Overview of (S)-2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-N-ethyl-propionamide (CAS No. 1353997-20-2)

(S)-2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-N-ethyl-propionamide (CAS No. 1353997-20-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This chiral amide derivative features a benzyl-piperidine core, which is often explored for its potential in modulating biological targets. The compound's unique structure, combining an ethyl-propionamide moiety with a piperidin-4-ylmethyl group, makes it a subject of interest for drug discovery and medicinal chemistry applications.

Researchers are increasingly focusing on chiral amines like (S)-2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-N-ethyl-propionamide due to their role in enantioselective synthesis and their potential as building blocks for bioactive molecules. The compound's CAS No. 1353997-20-2 is frequently searched in scientific databases, reflecting its relevance in academic and industrial settings. Its structural complexity and functional groups make it a candidate for studying receptor interactions and enzyme inhibition, particularly in neurological and metabolic disorders.

In recent years, the demand for high-purity chiral compounds has surged, driven by advancements in precision medicine and personalized therapeutics. (S)-2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-N-ethyl-propionamide aligns with this trend, as its enantiomeric purity could influence its pharmacological profile. The compound's benzyl-piperidine scaffold is also a common motif in CNS-targeting drugs, sparking curiosity about its potential applications in neurodegenerative disease research.

From a synthetic chemistry perspective, CAS No. 1353997-20-2 presents challenges and opportunities. The incorporation of both amino and amide functionalities requires careful optimization of reaction conditions to avoid racemization. This has led to innovations in asymmetric synthesis and catalytic methods, which are hot topics in organic chemistry forums and publications. The compound's solubility and stability properties are also frequently discussed, as they impact its suitability for in vitro and in vivo studies.

The rise of AI-driven drug discovery has further amplified interest in compounds like (S)-2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-N-ethyl-propionamide. Computational models often use such molecules to train algorithms for predicting bioactivity and ADMET properties. This intersection of chemistry and artificial intelligence is a trending topic, with many researchers searching for ways to leverage machine learning to accelerate the identification of novel drug candidates.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Scientists are exploring sustainable methods for synthesizing chiral amides, reducing waste, and minimizing the use of hazardous reagents. These efforts align with global initiatives to promote eco-friendly pharmaceutical manufacturing, a subject of growing importance in regulatory and academic circles.

In summary, (S)-2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-N-ethyl-propionamide (CAS No. 1353997-20-2) represents a fascinating case study at the intersection of medicinal chemistry, chiral synthesis, and drug development. Its multifaceted applications and relevance to contemporary research trends ensure its continued prominence in scientific literature and databases.